Cas no 1111733-01-7 (Potassium 1H-indole-6-trifluoroborate)

• Product Name: Potassium 1H-indole-6-trifluoroborate
• CAS No: 1111733-01-7
• MF: C₈H₆BF₃KN
• MW: 223.044453144073
• MDL: MFCD09993210
• CID: 2620909
• PubChem ID: 25213125
• Update Time: 2025-05-21

Potassium 1H-indole-6-trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 1H-indole-6-trifluoroborate

• MDL： MFCD09993210
• Inchi： 1S/C8H6BF3N.K/c10-9(11,12)7-2-1-6-3-4-13-8(6)5-7;/h1-5,13H;/q-1;+1
• InChI Key： QRRROZIXUXOCTN-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2C=CNC=2C=1)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on Potassium 1H-indole-6-trifluoroborate

Potassium 1H-indole-6-trifluoroborate: A Comprehensive Overview

Potassium 1H-indole-6-trifluoroborate, with the CAS number 1111733-01-7, is a unique chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a trifluoroborate salt, which consists of a potassium cation and a 1H-indole-6-trifluoroborate anion. The trifluoroborate group is known for its stability and reactivity, making this compound a valuable tool in various chemical reactions.

The indole ring system in Potassium 1H-indole-6-trifluoroborate plays a crucial role in its chemical properties. Indole is a heterocyclic aromatic compound with a bicyclic structure, combining benzene and pyrrole rings. The presence of the trifluoroborate group at the 6-position of the indole ring introduces unique electronic and steric effects, which enhance its reactivity in synthetic chemistry. Recent studies have demonstrated that this compound can act as an effective catalyst in certain organocatalytic reactions, particularly in the formation of complex molecular architectures.

One of the most notable applications of Potassium 1H-indole-6-trifluoroborate is in the field of organometallic chemistry. The trifluoroborate group serves as a versatile ligand, enabling the formation of stable metal complexes with transition metals such as palladium and copper. These complexes have been utilized in cross-coupling reactions, which are fundamental to the synthesis of biologically active molecules and advanced materials. For instance, researchers have employed this compound in the Suzuki-Miyaura coupling reaction to construct biaryl compounds with high efficiency and selectivity.

In addition to its role in organometallic catalysis, Potassium 1H-indole-6-trifluoroborate has shown promise in pharmaceutical research. The indole moiety is a common structural motif in many bioactive compounds, including anticancer agents and antiviral drugs. By incorporating this trifluoroborate derivative into drug design, scientists aim to develop molecules with improved pharmacokinetic properties and enhanced biological activity. Recent studies have highlighted its potential as a scaffold for designing inhibitors of protein kinases, which are key targets in cancer therapy.

The synthesis of Potassium 1H-indole-6-trifluoroborate involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The starting material is typically an indole derivative, which undergoes functionalization at the 6-position to introduce the trifluoroborate group. This transformation often requires precise control over reaction conditions to ensure high yields and product purity. Researchers have explored various strategies, including nucleophilic substitution and metal-mediated coupling reactions, to optimize the synthesis of this compound.

From an environmental standpoint, Potassium 1H-indole-6-trifluoroborate exhibits favorable properties that make it suitable for large-scale production and application. Its stability under standard storage conditions minimizes degradation concerns, while its relatively low toxicity profile aligns with current safety standards in chemical manufacturing. Furthermore, recent advancements in green chemistry have enabled the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

In conclusion, Potassium 1H-indole-6-trifluoroborate (CAS No. 1111733-01-7) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features and chemical reactivity positions it as an essential tool in modern organic synthesis and materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific innovation.